Cas no 1033202-32-2 (2-((5-Bromo-3-nitropyridin-2-yl)amino)ethanol)

• Product Name: 2-((5-Bromo-3-nitropyridin-2-yl)amino)ethanol
• CAS No: 1033202-32-2
• MF: C₇H₈BrN₃O₃
• MW: 262.060720443726
• MDL: MFCD10699705
• CID: 856784
• PubChem ID: 46738793
• Update Time: 2025-10-07

2-((5-Bromo-3-nitropyridin-2-yl)amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((5-Bromo-3-nitropyridin-2-yl)amino)ethanol
• RARECHEM AL BW 0056
• TIMTEC-BB SBB004018
• P-CHLOROPHENETHYLAMINE
• 2-(P-CHLOROPHENYL)ETHYLAMINE
• 2-(4-CHLOROPHENYL)ETHANAMINE
• 2-(4-CHLOROPHENYL)ETHYLAMINE
• 1-AMINO-2-(4-CHLOROPHENYL)ETHANE
• 1-(2-AMINOETHYL)-4-CHLOROBENZENE
• 2-(5-Bromo-3-nitropyridin-2-ylamino)ethanol
• 5-Bromo-2-(2-hydroxyethyl)amino-3-nitropyridine
• DTXSID20674444
• SCHEMBL422751
• 2-[(5-Bromo-3-nitropyridin-2-yl)amino]ethan-1-ol
• CS-0211580
• 2-[(5-bromo-3-nitropyridin-2-yl)amino]ethanol
• MFCD10699705
• BS-25570
• 1033202-32-2
• AKOS010476729

• MDL： MFCD10699705
• Inchi： 1S/C7H8BrN3O3/c8-5-3-6(11(13)14)7(10-4-5)9-1-2-12/h3-4,12H,1-2H2,(H,9,10)
• InChI Key： MPSIEXNQZJDIOU-UHFFFAOYSA-N
• SMILES： C(O)CNC1=NC=C(Br)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 260.97500
• Monoisotopic Mass: 260.97490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91Ų

Experimental Properties

• Density: 1.817±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (4.5 g/l) (25 º C),
• PSA: 90.97000
• LogP: 1.75270

Additional information on 2-((5-Bromo-3-nitropyridin-2-yl)amino)ethanol

Introduction to 2-((5-Bromo-3-Nitropyridin-2-Yl)Amino)Ethanol (CAS No. 1033202-32-2)

The compound 2-((5-Bromo-3-nitropyridin-2-yl)amino)ethanol, identified by the CAS number 1033202-32-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyridine ring substituted with bromine and nitro groups, connected via an amino linkage to an ethanol moiety. This combination of functional groups imparts distinctive chemical reactivity and biological activity.

Recent studies have highlighted the importance of 5-bromo and 3-nitro substituents on the pyridine ring. These groups not only influence the electronic properties of the molecule but also play a crucial role in its interaction with biological systems. For instance, the nitro group is known to enhance the molecule's ability to act as a radical scavenger, while the bromine substituent contributes to its stability and solubility characteristics.

The synthesis of 2-((5-bromo-3-nitropyridin-2-yl)amino)ethanol involves a multi-step process, typically starting with the preparation of the pyridine derivative followed by nucleophilic substitution or coupling reactions. Researchers have optimized these steps to achieve higher yields and purities, ensuring that the compound meets stringent quality control standards for pharmaceutical applications.

One of the most promising aspects of this compound is its potential as a precursor in drug design. Its ability to form hydrogen bonds due to the amino and hydroxyl groups makes it an ideal candidate for targeting specific biological receptors. Recent computational studies have demonstrated that this molecule can interact effectively with enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies.

In addition to its pharmacological applications, 2-((5-bromo-3-nitropyridin-2-yl)amino)ethanol has shown interesting properties in materials science. Its ability to form self-assembled monolayers has been explored for use in nanotechnology applications, such as sensors and drug delivery systems. These findings underscore the versatility of this compound across multiple scientific disciplines.

Despite its numerous advantages, further research is required to fully understand the long-term effects of this compound on biological systems. Ongoing studies are focusing on its toxicity profile, metabolic pathways, and bioavailability. These investigations are critical for determining whether this compound can be safely used in clinical settings.

In conclusion, 2-((5-bromo-3-nitropyridin-2-yl)amino)ethanol (CAS No. 1033202-32-2) represents a valuable addition to the arsenal of compounds being explored for therapeutic and technological applications. Its unique chemical structure, combined with recent advancements in synthetic methods and biological studies, positions it as a key player in future innovations within organic chemistry and pharmacology.